Cas no 329-98-6 (PMSF)

• Product Name: PMSF
• CAS No: 329-98-6
• MF: C₇H₇FO₂S
• MW: 174.192684412003
• MDL: MFCD00007424
• CID: 36891
• PubChem ID: 24898863
• Update Time: 2026-05-14

PMSF Chemical and Physical Properties

Names and Identifiers

• 4-METHYLBENZENESULFONYL FLUORIDE
• 4-TOLUENESULFONYL FLUORIDE
• 4-TOLUENESULPHONYL FLUORIDE
• ALPHA-TOLUENESULPHONYL FLUORIDE
• A-TOLUENESULFONYL FLUORIDE
• A-TOLUENESULPHONYL FLUORIDE
• PHENYLMETHANESULFONIC ACID FLUORIDE
• PHENYLMETHANESULPHONYL FLUORIDE
• PHENYLMETHANSULFOFLUORIDE
• PHENYLMETHYLSUFONYL FLUORIDE
• PHENYLMETHYLSULPHONYL FLUORIDE
• PMSF
• PMSF PLUS
• P-TOLUENESULFONYL FLUORIDE
• P-TOLUENESULPHONYL FLUORIDE
• Phenylmethanesulfonyl fluoride (PMSF)
• Benzylsulfonyl Fluoride [for Biochemical Research]
• PHENYLMETHYLSULFONYL FLUORIDE (PMSF)
• Benzylsulphonyl fluoride
• phenylmethyl-sulfonyl fluoride
• phenylmethylsulfonyl fluoride
• a-Toluenesulfonyl fluoride(7CI,8CI)
• Benzylsulfonyl fluoride
• NSC 88499
• Phenylmethanesulfonylfluoride
• alpha-Toluenesulfonyl fluoride
• Benzenemethanesulfonyl fluoride
• Phenylmethanesulfonyl fluoride

• MDL： MFCD00007424
• Inchi： 1S/C7H7FO2S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： YBYRMVIVWMBXKQ-UHFFFAOYSA-N
• SMILES： O=S(CC1=CC=CC=C1)(F)=O
• BRN： 2088311

Computed Properties

• Exact Mass: 174.01500
• Monoisotopic Mass: 174.015078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not available
• Density: 0.797 g/mL at 20 °C
• Melting Point: 92.0 to 95.0 deg-C
• Boiling Point: 85°C/0.3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: 1.502
• Solubility: dry solvents (ethanol, methanol, and 2-propanol): 200 mM Stock solution are stable for months at 4°C.
• Water Partition Coefficient: hydrolysis
• PSA: 42.52000
• LogP: 2.56670
• Solubility: Not available
• Merck: 7542
• Sensitiveness: Moisture Sensitive
• Color/Form: 17-170 μg/mL

PMSF Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S7-S16-S45-S36/37/39-S28A-S26
• FLUKA BRAND F CODES：3-10-21
• RTECS：XT8040000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R25; R34
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Toxicity：LD50 (24 hr) in mice (mg/kg): 215 ±55 i.p. (Pinsky)
• Storage Condition：20-25°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides